Cas no 764648-42-2 (4-Bromo-2,5-difluorobenzamide)

4-Bromo-2,5-difluorobenzamide structure
4-Bromo-2,5-difluorobenzamide structure
Product Name:4-Bromo-2,5-difluorobenzamide
CAS No:764648-42-2
MF:C7H4BrF2NO
MW:236.0135679245
MDL:MFCD11847048
CID:4177970
PubChem ID:53418047
Update Time:2025-11-01

4-Bromo-2,5-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 4-bromo-2,5-difluoro-
    • 4-bromo-2,5-difluorobenzamide
    • SY355190
    • 4-Bromo-2,5-difluoro-benzamide
    • 764648-42-2
    • SCHEMBL22093104
    • SB76957
    • MFCD11847048
    • AKOS027323512
    • CS-0194553
    • E90611
    • 4-Bromo-2,5-difluorobenzamide
    • MDL: MFCD11847048
    • Inchi: 1S/C7H4BrF2NO/c8-4-2-5(9)3(7(11)12)1-6(4)10/h1-2H,(H2,11,12)
    • InChI Key: QEXQXWQSPGXPDH-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=C(C(N)=O)C=C1F)F

Computed Properties

  • Exact Mass: 234.94443g/mol
  • Monoisotopic Mass: 234.94443g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.8±0.1 g/cm3
  • Boiling Point: 218.4±40.0 °C at 760 mmHg
  • Flash Point: 215.3±28.7 °C

4-Bromo-2,5-difluorobenzamide Security Information

4-Bromo-2,5-difluorobenzamide Pricemore >>

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Additional information on 4-Bromo-2,5-difluorobenzamide

Comprehensive Overview of 4-Bromo-2,5-difluorobenzamide (CAS No. 764648-42-2): Properties, Applications, and Industry Insights

4-Bromo-2,5-difluorobenzamide (CAS No. 764648-42-2) is a specialized organic compound widely recognized for its unique structural features and versatile applications in pharmaceutical and agrochemical research. This benzamide derivative is characterized by the presence of bromine and fluorine substituents, which enhance its reactivity and selectivity in synthetic pathways. Researchers and industry professionals frequently search for terms like "4-Bromo-2,5-difluorobenzamide synthesis", "CAS 764648-42-2 suppliers", and "fluorinated benzamide uses", reflecting its growing relevance in modern chemistry.

The compound’s molecular formula, C7H4BrF2NO, highlights its potential as a building block for drug discovery and material science. Its halogenated aromatic structure makes it particularly valuable in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in creating complex molecules. Recent trends in green chemistry have also spurred interest in optimizing the synthesis of 4-Bromo-2,5-difluorobenzamide to reduce environmental impact, aligning with global sustainability goals.

In the pharmaceutical sector, 4-Bromo-2,5-difluorobenzamide serves as a key intermediate for developing small-molecule inhibitors and biologically active compounds. Its fluorine atoms improve metabolic stability and bioavailability, addressing common challenges in medicinal chemistry. Queries like "fluorinated benzamides in drug design" and "CAS 764648-42-2 pharmacological applications" underscore its importance in targeting diseases such as cancer and neurological disorders.

Beyond pharmaceuticals, this compound finds utility in agrochemical formulations, where its halogenated properties contribute to the efficacy of herbicides and pesticides. The demand for high-performance crop protection agents has driven research into derivatives of 4-Bromo-2,5-difluorobenzamide, particularly in regions focusing on precision agriculture. Searches for "difluorobenzamide agrochemical uses" and "brominated benzamide derivatives" reflect this niche yet critical application.

From a technical perspective, handling 4-Bromo-2,5-difluorobenzamide requires adherence to standard laboratory safety protocols, though it is not classified as a hazardous material. Its stability under ambient conditions and compatibility with common organic solvents make it a practical choice for industrial-scale production. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity, a topic often explored in queries such as "CAS 764648-42-2 analytical methods".

The future of 4-Bromo-2,5-difluorobenzamide lies in its adaptability to emerging technologies, including AI-driven molecular design and high-throughput screening. As the scientific community prioritizes structure-activity relationship (SAR) studies, this compound is poised to play a pivotal role in accelerating the discovery of next-generation therapeutics and sustainable agrochemicals. Its integration into combinatorial chemistry libraries further solidifies its standing as a valuable asset in R&D pipelines worldwide.

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